Cas no 29444-28-8 (Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1))

• Product Name: Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1)
• CAS No: 29444-28-8
• MF: C₁₂H₂₃NaO₅S
• MW: 302.362794160843
• CID: 263041
• PubChem ID: 23687237
• Update Time: 2025-04-19

Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-sulfo-,decyl ester, sodium salt (1:1)
• sodium,2-decoxy-2-oxoethanesulfonate
• Acetic acid, sulfo-, 1-decyl ester, sodium salt
• Sodium 2-(decyloxy)-2-oxoethane-1-sulphonate
• sodium 2-(decyloxy)-2-oxoethanesulfonate
• Sodium decyl sulfoacetate
• NS00028698
• DTXSID1067469
• 97PK2UBO1L
• UNII-97PK2UBO1L
• 29444-28-8
• Acetic acid, 2-sulfo-, decyl ester, sodium salt (1:1)
• EINECS 249-629-4

• Inchi： 1S/C12H24O5S.Na/c1-2-3-4-5-6-7-8-9-10-17-12(13)11-18(14,15)16;/h2-11H2,1H3,(H,14,15,16);/q;+1/p-1
• InChI Key： NCGPNILRARPETC-UHFFFAOYSA-M
• SMILES： S(CC(=O)OCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 302.11649
• Monoisotopic Mass: 302.11638929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 83.5